(9H-Fluoren-9-YL)methyl (S)-1-(methoxycarbonyl)-2-iodoethylcarbamate
Description
(9H-Fluoren-9-yl)methyl (S)-1-(methoxycarbonyl)-2-iodoethylcarbamate (hereafter referred to as the target compound) is a fluoromethyloxycarbonyl (Fmoc)-protected carbamate derivative with a stereospecific (S)-configured iodoethyl side chain. This compound is widely utilized in peptide synthesis and click chemistry due to its reactive iodine moiety, which facilitates site-specific modifications such as azide-alkyne cycloadditions . Its synthesis involves the reaction of zinc dust and iodine in dimethylformamide (DMF), yielding a product critical for constructing complex biomolecules . The Fmoc group provides temporary amine protection, while the methoxycarbonyl and iodoethyl groups enhance its utility in orthogonal functionalization strategies.
Properties
Molecular Formula |
C19H18INO4 |
|---|---|
Molecular Weight |
451.3 g/mol |
IUPAC Name |
methyl 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-iodopropanoate |
InChI |
InChI=1S/C19H18INO4/c1-24-18(22)17(10-20)21-19(23)25-11-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,16-17H,10-11H2,1H3,(H,21,23) |
InChI Key |
CWUVRMHOLORRBM-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C(CI)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-Fmoc-3-iodo-L-alanine methyl ester typically involves the following steps:
Protection of the amino group: The amino group of L-alanine is protected using the Fmoc group.
Iodination: The protected amino acid is then iodinated at the 3-position.
Esterification: The carboxyl group is esterified with methanol in the presence of an acid catalyst such as sulfuric acid.
Industrial Production Methods
Industrial production of N-Fmoc-3-iodo-L-alanine methyl ester follows similar synthetic routes but on a larger scale. The process involves optimization of reaction conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production .
Chemical Reactions Analysis
Types of Reactions
N-Fmoc-3-iodo-L-alanine methyl ester undergoes various chemical reactions, including:
Substitution Reactions: The iodine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.
Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, although these are less common.
Deprotection: The Fmoc group can be removed under basic conditions, typically using piperidine.
Common Reagents and Conditions
Substitution: Reagents like sodium azide, thiols, or amines in the presence of a base such as triethylamine.
Deprotection: Piperidine in a suitable solvent like dimethylformamide (DMF).
Major Products Formed
Scientific Research Applications
N-Fmoc-3-iodo-L-alanine methyl ester has several applications in scientific research:
Mechanism of Action
The mechanism of action of N-Fmoc-3-iodo-L-alanine methyl ester involves its ability to undergo various chemical transformations. The Fmoc group protects the amino group during synthesis, allowing for selective reactions at other sites. The iodine atom at the 3-position can be substituted with various nucleophiles, enabling the synthesis of diverse derivatives . The ester group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid .
Comparison with Similar Compounds
Table 1: Structural Comparison
Physical and Spectral Properties
The target compound’s physical properties are inferred from analogous Fmoc derivatives:
- Melting Point : Comparable to (S)-1-benzyl-4-methylazetidine-2-thione (65.2–66.1°C, ), though iodinated compounds often exhibit higher melting points due to increased molecular weight.
- NMR Data: The ¹H-NMR spectrum of the structurally similar (S)-(1-amino-1-thioxopropan-2-yl)carbamate () shows characteristic Fmoc aromatic protons at 7.2–7.8 ppm. The iodine atom in the target compound would cause significant deshielding in adjacent protons.
- Molecular Weight: Estimated at ~450 g/mol (based on Fmoc-TrzAla-OMe, ), higher than non-iodinated analogs like (2-oxoethyl)carbamate (281.31 g/mol, ).
Table 2: Physical Properties
Reactivity and Stability
- Iodoethyl Group: The C-I bond in the target compound is highly polarizable, making it more reactive in Sonogashira couplings and Ullmann reactions compared to bromo or chloro analogs . However, it is less stable under prolonged light exposure, requiring storage in amber vials.
- Methoxycarbonyl Group : Enhances electrophilicity at the carbonyl carbon, facilitating nucleophilic attacks by amines or thiols. This contrasts with (9H-Fluoren-9-yl)methyl (6-hydroxyhexyl)carbamate (), which contains a hydroxyl group prone to oxidation.
Biological Activity
The compound (9H-Fluoren-9-YL)methyl (S)-1-(methoxycarbonyl)-2-iodoethylcarbamate is a derivative of fluorenyl carbamates, which have shown interesting biological activities, particularly in neuroprotection and potential applications in drug development. This article consolidates research findings related to its synthesis, biological activity, structure-activity relationships, and case studies.
Chemical Structure and Properties
The structure of the compound can be represented as follows:
This compound features a fluorenyl moiety, which is known for its unique electronic properties and ability to form π-π interactions, potentially influencing its biological activity.
| Property | Value |
|---|---|
| Molecular Weight | 335.19 g/mol |
| Solubility | Soluble in organic solvents |
| Melting Point | Not specified |
Neuroprotective Effects
Research indicates that carbamate derivatives exhibit neuroprotective effects. A study on a library of aromatic carbamates demonstrated that specific structural modifications can significantly enhance cell viability against neurotoxic insults. For instance, the fluorenylmethyloxycarbonyl (Fmoc) derivatives showed varying levels of neuroprotection based on their substituents .
Structure-Activity Relationship (SAR)
The structure-activity relationship of fluorenyl carbamates suggests that modifications to the fluorenyl ring and the carbamate group can influence biological activity. The presence of electron-withdrawing groups or specific alkyl chains can enhance or diminish neuroprotective effects.
Table 2: SAR Findings from Selected Studies
| Compound | Substituent | % Viability (3 μM) | MPO Score |
|---|---|---|---|
| Fmoc-8a | H | 79.24 ± 13.63 | 3.56 |
| Fmoc-8b | Cl | 68.17 ± 3.05 | 4.30 |
| Fmoc-8c | CF₃ | 82.76 ± 2.15 | 4.30 |
| Fmoc-8d | -OCH₃ | 64.32 ± 2.47 | 4.44 |
These findings indicate that certain modifications can lead to enhanced protective activity, suggesting a strong link between chemical structure and biological function.
The proposed mechanism for the neuroprotective activity involves modulation of neurotransmitter systems and reduction of oxidative stress within neuronal cells. The interaction with specific receptors or enzymes may also play a role in mediating these effects.
Study on Neuroprotection
A significant study published in PMC evaluated the effects of various fluorenyl carbamates on cell viability in neuronal cultures exposed to oxidative stress. The results showed that compounds with larger alkyl groups exhibited better protective effects compared to their smaller counterparts .
Application in Drug Development
Recent advances have explored the use of fluorenyl carbamates as linkers in antibody-drug conjugates (ADCs) aimed at targeted therapy for diseases such as cancer . The self-immolative nature of these linkers allows for controlled release of therapeutic agents, enhancing efficacy while minimizing side effects.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
